Cas no 70791-56-9 (Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester)
70791-56-9 structure
Product Name:Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester
CAS No:70791-56-9
MF:C8H10N2O3
MW:182.176601886749
CID:546657
PubChem ID:71404856
Update Time:2025-04-19
Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester
- ethyl 2-cyano-2-prop-2-enoxyiminoacetate
- Ethyl cyano{[(prop-2-en-1-yl)oxy]imino}acetate
- 70791-56-9
- DTXSID20825676
-
- Inchi: 1S/C8H10N2O3/c1-3-5-13-10-7(6-9)8(11)12-4-2/h3H,1,4-5H2,2H3
- InChI Key: BDQUXXOTMMWZPG-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)=NOCC=C)=O)CC
Computed Properties
- Exact Mass: 182.0692
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 71.7Ų
Experimental Properties
- PSA: 71.68
Acetic acid, cyano[(2-propenyloxy)imino]-, ethyl ester Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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